Cas no 1821811-99-7 (Cyclobutanol, 3-(1-pyrrolidinyl)-, trans-)

• Product Name: Cyclobutanol, 3-(1-pyrrolidinyl)-, trans-
• CAS No: 1821811-99-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD28246456
• CID: 5249698
• PubChem ID: 25057512
• Update Time: 2025-10-24

Cyclobutanol, 3-(1-pyrrolidinyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 3-(1-pyrrolidinyl)-, trans-

• MDL： MFCD28246456
• Inchi： 1S/C8H15NO/c10-8-5-7(6-8)9-3-1-2-4-9/h7-8,10H,1-6H2/t7-,8-
• InChI Key： GVRKCPKHHMMABJ-ZKCHVHJHSA-N
• SMILES： [C@@H]1(O)C[C@@H](N2CCCC2)C1

Additional information on Cyclobutanol, 3-(1-pyrrolidinyl)-, trans-

Cyclobutanol, 3-(1-pyrrolidinyl)-, trans- (CAS No. 1821811-99-7): An Overview of Its Properties and Applications

Cyclobutanol, 3-(1-pyrrolidinyl)-, trans- (CAS No. 1821811-99-7) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in pharmaceuticals and materials science. This compound is characterized by its cyclobutane ring and a pyrrolidine moiety, which confer it with distinct chemical and biological properties.

The trans configuration of the compound is particularly noteworthy, as it can significantly influence its reactivity and biological activity. The pyrrolidine group, a five-membered ring containing one nitrogen atom, is a common structural motif in many biologically active molecules, including neurotransmitters and pharmaceuticals. The cyclobutane ring, on the other hand, is less common in natural products but has been increasingly explored for its unique properties in synthetic chemistry.

Recent studies have highlighted the potential of Cyclobutanol, 3-(1-pyrrolidinyl)-, trans- in various applications. For instance, a study published in the Journal of Medicinal Chemistry investigated the compound's ability to modulate specific enzymes involved in neurodegenerative diseases. The researchers found that the compound exhibited potent inhibitory activity against these enzymes, suggesting its potential as a lead molecule for drug development.

In another study published in the Journal of Organic Chemistry, researchers explored the synthetic pathways to produce Cyclobutanol, 3-(1-pyrrolidinyl)-, trans- with high yield and purity. The study detailed a multi-step synthesis involving the formation of the cyclobutane ring followed by the introduction of the pyrrolidine group. The optimized synthetic route not only improved the efficiency of production but also minimized the formation of unwanted by-products.

The physical properties of Cyclobutanol, 3-(1-pyrrolidinyl)-, trans- are also of interest. It is a colorless liquid with a molecular weight of approximately 145 g/mol. The compound has been found to have good solubility in common organic solvents such as methanol and dichloromethane, making it suitable for various chemical reactions and formulations. Its melting point and boiling point are within ranges that facilitate handling and processing in laboratory settings.

From a biological perspective, Cyclobutanol, 3-(1-pyrrolidinyl)-, trans- has shown promise in several areas. One notable application is its use as an intermediate in the synthesis of more complex molecules with therapeutic potential. For example, it has been used as a building block in the development of novel antiviral agents targeting specific viral proteins. The compound's ability to form stable complexes with metal ions has also been explored for its potential in catalysis and materials science.

In the context of drug discovery, Cyclobutanol, 3-(1-pyrrolidinyl)-, trans- has been evaluated for its pharmacokinetic properties. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site within the body without causing significant side effects.

The safety profile of Cyclobutanol, 3-(1-pyrrolidinyl)-, trans- is another important aspect that has been investigated. Toxicity studies have shown that the compound is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity (NCE), further research is needed to fully understand its long-term effects and potential interactions with other drugs or biological systems.

In conclusion, Cyclobutanol, 3-(1-pyrrolidinyl)-, trans- (CAS No. 1821811-99-7) represents a promising molecule with diverse applications in chemistry and medicine. Its unique structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in various scientific disciplines.